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Compound of Interest

Compound Name: Methyl 6-bromohexanoate

Cat. No.: B076898

Essential Safety and Handling Guide for Methyl
6-bromohexanoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl 6-bromohexanoate, tailored for researchers, scientists,
and professionals in drug development.

Chemical Identifier:

Name: Methyl 6-bromohexanoate

CAS Number: 14273-90-6

Molecular Formula: C7H13BrO2

Molecular Weight: 209.08 g/mol [1][2]

Hazard Identification and Classification

Methyl 6-bromohexanoate is classified as a hazardous chemical. It is crucial to understand its
primary hazards before handling.

e GHS Classification:
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o Skin irritation (Category 2)[3][4][5]
o Serious eye damage/eye irritation (Category 1/2A)[1][3][4][5]

o Specific target organ toxicity — single exposure (Category 3), causing respiratory
irritation[3][4][5]

» Signal Word: Danger/Warning[3][4]

e Hazard Statements:
o H315: Causes skin irritation[1][3]
o H318/H319: Causes serious eye damage/irritation[1][3]
o H335: May cause respiratory irritation[1][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when
handling Methyl 6-bromohexanoate.
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Protection Type

Required PPE

Specifications and Best
Practices

Eye and Face Protection

Safety Goggles with Side
Shields or Face Shield

Must conform to EN 166 (EU)
or NIOSH (US) standards.[3]
Tightly fitting safety goggles
are essential to protect against

splashes.

Skin Protection

Chemical-resistant Gloves

Inspect gloves for integrity
before each use. Use proper
glove removal technique to
avoid skin contact. Wash and
dry hands thoroughly after
handling.[5]

Protective Clothing

Wear fire/flame resistant and
impervious clothing. A lab coat
or chemical-resistant apron is

required.[3]

Respiratory Protection

Full-face Respirator or NIOSH-

approved Respirator

Use if exposure limits are
exceeded, or if irritation is
experienced.[3][4] Ensure
adequate ventilation,

preferably by working in a

fume hood.

Experimental Protocol: Safe Handling of Methyl 6-
bromohexanoate

This step-by-step protocol outlines the essential procedures for safely handling Methyl 6-
bromohexanoate in a laboratory setting.

1. Pre-Handling Preparations:

e Ensure a safety data sheet (SDS) for Methyl 6-bromohexanoate is accessible.
» Verify that an eyewash station and safety shower are in close proximity and operational.[4]
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» Work in a well-ventilated area, such as a chemical fume hood.[3][5]
o Assemble all necessary equipment and reagents before starting the experiment.
» Don the required personal protective equipment as detailed in the table above.

2. Handling the Chemical:

e Avoid direct contact with skin and eyes.[3]

e Avoid breathing in vapors, mist, or gas.[3][5]

o Use non-sparking tools to prevent ignition.[3]

o Keep the container tightly closed when not in use.[3][4]

3. Storage:

o Store in a dry, cool, and well-ventilated place.[3][4]

o Keep the container tightly sealed.[2]

o Store away from incompatible materials, such as strong oxidizing agents.[4]
e The designated storage area should be locked.[3][4]

4. Post-Handling Procedures:

e Wash hands and any exposed skin thoroughly after handling.[4]
o Decontaminate the work area.
o Properly dispose of contaminated gloves and other waste materials.

Emergency and Disposal Plans

Immediate and appropriate responses to emergencies and proper disposal are critical for
laboratory safety.

First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
IS not breathing, give artificial respiration and seek immediate medical attention.[3][4][5]

¢ In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with plenty of soap and water. Seek medical advice if irritation occurs.[3][4][5]

¢ In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes,
making sure to rinse under the eyelids. Remove contact lenses if present and easy to do so.
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Continue rinsing and get immediate medical attention.[3][4][5]

« |If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[3][5]

Accidental Release Measures:

In the event of a spill, follow this workflow:
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Workflow for Methyl 6-bromohexanoate Spill

Evacuate Personnel to a Safe Area

i

Ensure Adequate Ventilation

'

Remove All Sources of Ignition

'

Wear Appropriate PPE

'

Contain the Spill with Inert Absorbent Material

'

Collect and Place in a Suitable, Closed Container for Disposal

i

Dispose of Waste According to Regulations

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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